N-(1-(4-Oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide

• IUPAC Name: N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-phenylbutanamide
• InChI: InChI=1S/C25H25N5O2S/c1-2-17(16-9-4-3-5-10-16)23(31)27-22-15-20(21-13-8-14-33-21)29-30(22)25-26-19-12-7-6-11-18(19)24(32)28-25/h3-5,8-10,13-15,17H,2,6-7,11-12H2,1H3,(H,27,31)(H,26,28,32)
• InChI Key: QSWZZYKADGUWSX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC(=NN2C3=NC4=C(CCCC4)C(=O)N3)C5=CC=CS5
• Molecular Formula: C25H25N5O2S
• Molecular Weight: 459.6 g/mol

Description

“N-(1-(4-Oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide” is a chemical compound with the CAS Number: 1207028-47-4. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular formula of this compound is C24H23N5O2S. This indicates that it contains 24 carbon atoms, 23 hydrogen atoms, 5 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Antimicrobial Activity

• Design, Synthesis, and Antimicrobial Evaluation : A study highlighted the synthesis and evaluation of 4-thiazolidinone derivatives containing pyridine and quinazoline moieties, showing good to excellent inhibition potency against various bacterial and fungal strains. Molecular docking studies provided insights into the binding affinity and mechanism of antimicrobial action of these molecules (Desai et al., 2020).

Anticancer Activity

• Synthesis and Evaluation of Anticancer Properties : Another research focused on the synthesis of novel oxazole derivatives with anticancer activity, where compounds showed strong inhibitory activities against human prostate cancer and human epidermoid carcinoma cancer lines (Liu et al., 2009).
• Exploring Antitumor Potential : A study synthesized a series of quinazolinone derivatives to evaluate their anti-inflammatory and analgesic activities, potentially indicating their broader pharmacological applications (Farag et al., 2012).

Insecticidal Activity

• Eco-Friendly Insecticidal Activity : Research into novel heterocyclic systems derived from quinoline-based compounds showed significant insecticidal activity, offering an eco-friendly approach to pest management (Ghareeb et al., 2021).

Exploration of Other Biological Activities

• Antitumor, Antioxidant, and Biological Evaluations : Studies extend into exploring the potential of quinazolinone and related derivatives for their antitumor, antioxidant, analgesic, and anti-inflammatory properties, showcasing the diverse pharmacological implications of these compounds (Faheem, 2018).